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Compound of Interest

Compound Name: N-Acetyl Mesalazine-d3

Cat. No.: B562472 Get Quote

Essential Safety and Handling Guide for N-
Acetyl Mesalazine-d3
This guide provides crucial safety and logistical information for the handling and disposal of N-
Acetyl Mesalazine-d3 in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling N-Acetyl Mesalazine-d3, it is imperative to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The recommended PPE is based

on the safety data sheet for the non-deuterated analogue, N-Acetyl Mesalazine, as the

deuteration is not expected to alter its chemical hazards.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part PPE Recommendation Specifications

Eyes/Face

Safety glasses with side

shields or goggles; face shield

if splashing is possible.

Must comply with U.S. OSHA

29 CFR 1910.133 or European

Standard EN166.

Hands
Chemical-resistant, impervious

gloves.

Nitrile or latex gloves are

suitable.[1]

Body Laboratory coat.
To be worn at all times when

handling the compound.[1]

Respiratory NIOSH-approved respirator.

Required when weighing the

neat chemical or where dust

generation is likely. A half-face

respirator with an organic

vapor/acid gas cartridge and a

dust/mist filter is

recommended.[2]

Health Hazard Information
N-Acetyl Mesalazine is classified as harmful if swallowed and causes serious eye irritation[3].

Prolonged or repeated skin contact may lead to dermatitis (dry, red skin)[4].

Table 2: Hazard Identification and First Aid
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Hazard Description First Aid Measures

Oral Ingestion Harmful if swallowed[3].

Rinse mouth with water. Do not

induce vomiting. Seek

immediate medical attention.

[1][3]

Eye Contact
Causes serious eye

irritation[3].

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[3]

Skin Contact

May cause skin irritation.

Prolonged contact may cause

dermatitis[1][4].

Remove contaminated

clothing. Wash skin with soap

and plenty of water. If irritation

persists, seek medical

attention.[1][3]

Inhalation
May cause respiratory tract

irritation.

Move the exposed person to

fresh air. If not breathing, give

artificial respiration. If

breathing is difficult, give

oxygen. Seek medical

attention.

Operational Plan: Step-by-Step Handling
Procedures
The following workflow outlines the safe handling of N-Acetyl Mesalazine-d3 from receipt to

disposal.
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Receiving and Storage Handling and Preparation

Decontamination and Disposal

1. Receiving:
Inspect package for damage.

Verify label information.

2. Storage:
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated area.
Protect from light and moisture.

Intact Package

3. Don PPE:
Lab coat, gloves, eye protection.

Use respirator if weighing powder.

4. Weighing and Preparation:
Perform in a chemical fume hood or ventilated enclosure.

Avoid generating dust.

5. Dissolution:
Handle solutions with care to avoid splashes.

6. Experimental Use:
Follow established laboratory protocols.

7. Decontamination:
Clean work surfaces thoroughly.

Wash hands after handling.

8. Waste Collection:
Collect all waste (solid and liquid) in labeled, sealed containers.

9. Disposal:
Dispose of waste according to institutional and local regulations for chemical waste.

Click to download full resolution via product page

Figure 1. Workflow for the safe handling of N-Acetyl Mesalazine-d3.

Disposal Plan
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Proper disposal of N-Acetyl Mesalazine-d3 and any associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with N-Acetyl Mesalazine-d3, including

unused product, empty containers, gloves, and weighing papers, should be collected in a

designated and clearly labeled hazardous waste container.

Containerization: Use sealed, leak-proof containers for both solid and liquid waste. Ensure

containers are compatible with the chemical.

Labeling: Label waste containers with "Hazardous Waste," the chemical name ("N-Acetyl
Mesalazine-d3"), and the associated hazards (e.g., "Harmful," "Irritant").

Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific disposal procedures. While the parent compound, Mesalamine, is considered readily

biodegradable, it is essential to follow hazardous waste protocols for the concentrated

laboratory-grade chemical[5].

By adhering to these guidelines, researchers can safely handle N-Acetyl Mesalazine-d3,

minimizing personal risk and environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling N-Acetyl
Mesalazine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562472#personal-protective-equipment-for-handling-
n-acetyl-mesalazine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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